1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-(3-pyridin-4-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C13H16N2O/c1-2-13(16)15-9-3-4-12(10-15)11-5-7-14-8-6-11/h2,5-8,12H,1,3-4,9-10H2
• InChI Key: WUNRVUUAVQWCCP-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC(C1)C2=CC=NC=C2
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one is a compound of significant interest in the field of medicinal chemistry. This compound is known for its potential as a glycolysis inhibitor, which makes it a valuable candidate for cancer treatment research . The structure of this compound includes a pyridine ring, a piperidine ring, and a prop-2-en-1-one moiety, which contribute to its unique chemical properties and biological activities.

Preparation Methods

The synthesis of 1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one involves several steps. One efficient method includes the reaction of 4-pyridylpiperidine with an appropriate aldehyde under basic conditions to form the desired product . The reaction typically requires a solvent such as ethanol and a base like sodium hydroxide. The mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography.

Industrial production methods for this compound are not well-documented, but the laboratory synthesis provides a foundation for scaling up the process. Optimization of reaction conditions, such as temperature, solvent, and catalyst, can enhance yield and purity for industrial applications.

Chemical Reactions Analysis

1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the pyridine or piperidine rings, introducing different functional groups and modifying the compound’s properties.

Common reagents and conditions for these reactions include organic solvents (e.g., ethanol, dichloromethane), catalysts (e.g., palladium on carbon), and varying temperatures depending on the desired transformation. Major products formed from these reactions include oxidized or reduced derivatives, which can be further utilized in medicinal chemistry research .

Scientific Research Applications

1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules with potential therapeutic properties.

Biology: It serves as a tool for studying cellular metabolism, particularly glycolysis, due to its inhibitory effects on key enzymes.

Medicine: Research indicates its potential in cancer treatment by inhibiting glycolysis in cancer cells, thereby reducing their energy supply and proliferation.

Industry: The compound’s unique structure makes it a candidate for developing new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one involves the inhibition of glycolysis. It targets the enzyme 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase (PFKFB3), which plays a crucial role in regulating glycolytic flux . By inhibiting this enzyme, the compound reduces glucose uptake and glycolysis in cancer cells, leading to decreased energy production and cell proliferation. This multi-target inhibition makes it a promising candidate for cancer therapy.

Comparison with Similar Compounds

1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one can be compared with other glycolysis inhibitors such as:

(E)-3-(pyridin-3-yl)-1-(pyridin-4-yl)prop-2-en-1-one: Similar in structure but with different substitution patterns, affecting its biological activity.

(2E)-3-(Dimethylamino)-1-(3-pyridyl)prop-2-en-1-one: Another glycolysis inhibitor with a dimethylamino group, used in cancer research.

Piperidine, 1-(1-oxo-3-phenyl-2-propenyl)-: A related compound with a phenyl group, showing different pharmacological properties.

The uniqueness of 1-[3-(Pyridin-4-yl)piperidin-1-yl]prop-2-en-1-one lies in its specific inhibition of PFKFB3 and its potential synergistic effects when combined with other anticancer agents .